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Compound of Interest

Compound Name: Whiskey lactone

CAS No.: 80041-01-6

Cat. No.: B7804226

Get Quote

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for the microbial production of whiskey lactone. This

guide is designed for researchers, scientists, and bioprocessing professionals actively working

on optimizing the synthesis of this high-value aroma compound. Here, we move beyond simple

protocols to address the complex challenges and nuanced decisions you face in the lab. We

will explore the causality behind experimental choices and provide robust troubleshooting

strategies to enhance the yield, purity, and stereoselectivity of your production.

Section 1: Frequently Asked Questions (FAQs)
This section addresses foundational questions regarding the microbial synthesis of whiskey
lactone.

Q1: What is whiskey lactone and why is its stereochemistry important?

Whiskey lactone, also known as oak lactone or β-methyl-γ-octalactone, is a critical aroma

compound naturally found in oak wood.[1][2] It imparts characteristic sweet, coconut-like, and

woody notes to aged spirits like whiskey, cognac, and wine.[1][3] The compound exists as four
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distinct stereoisomers, and each possesses a unique aroma profile. Generally, cis-isomers are

described as having earthy and woody fragrances, while trans-isomers are reminiscent of

celery.[3][4] This distinction is critical; producing a specific stereoisomer allows for precise

flavor and aroma engineering in the food and fragrance industries.[1]

Q2: Which microbial systems are most effective for producing whiskey lactone?

The most successful and widely documented approach is not de novo synthesis but rather the

biotransformation of precursor molecules. This process utilizes whole-cell biocatalysts that

possess high alcohol dehydrogenase (ADH) activity. Several bacterial genera have proven

highly effective, including:

Rhodococcus: Particularly Rhodococcus erythropolis (e.g., strains DSM44534 and

PCM2150), which are noted for their high efficiency and stereoselectivity in oxidizing diol

precursors.[5][6][7]

Gordonia: Strains like Gordonia rubripertincta PCM2144 have also demonstrated complete

conversion of precursors.[4][8]

Dietzia and Streptomyces: These genera have also been successfully used in screening

studies for this biotransformation.[4][9]

The choice of microorganism is paramount as it directly influences conversion efficiency and,

crucially, the stereochemical outcome of the final product.[4]

Q3: What is the primary biosynthetic pathway leveraged in these microbial systems?

The process is a chemo-enzymatic one, where a chemical precursor is converted into the final

product by microbial enzymes. The most common pathway involves the microbial oxidation of

racemic 3-methyl-octane-1,4-diols.[5][7]

This biotransformation can proceed via two potential routes, with the second being more

commonly confirmed:

Direct Oxidation: A single-step oxidation of the diol to the lactone.
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Two-Step Oxidation: The diol is first oxidized to a hydroxyaldehyde intermediate, which

spontaneously forms a hemiacetal. This hemiacetal is then further oxidized by the cell's

enzymes to the final lactone product.[4]

The selection of the starting diol diastereomer (anti vs. syn) is a key control point for

determining the final lactone stereoisomer (trans vs. cis).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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